(3S,3'R)-4-Methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione (3S,3'R)-4-Methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione Cyclopenin, also known as NSC 114538 and NSC 604989, is an inhibitor of acetylcholinesterase (AChE; IC50 = 2.04 μM for human recombinant AChE).
Brand Name: Vulcanchem
CAS No.: 20007-87-8
VCID: VC0524731
InChI: InChI=1S/C17H14N2O3/c1-19-15(20)12-9-5-6-10-13(12)18-16(21)17(19)14(22-17)11-7-3-2-4-8-11/h2-10,14H,1H3,(H,18,21)
SMILES: CN1C(=O)C2=CC=CC=C2NC(=O)C13C(O3)C4=CC=CC=C4
Molecular Formula: C17H14N2O3
Molecular Weight: 294.3 g/mol

(3S,3'R)-4-Methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione

CAS No.: 20007-87-8

Inhibitors

VCID: VC0524731

Molecular Formula: C17H14N2O3

Molecular Weight: 294.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(3S,3'R)-4-Methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione - 20007-87-8

CAS No. 20007-87-8
Product Name (3S,3'R)-4-Methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione
Molecular Formula C17H14N2O3
Molecular Weight 294.3 g/mol
IUPAC Name 4-methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione
Standard InChI InChI=1S/C17H14N2O3/c1-19-15(20)12-9-5-6-10-13(12)18-16(21)17(19)14(22-17)11-7-3-2-4-8-11/h2-10,14H,1H3,(H,18,21)
Standard InChIKey APLKWZASYUZSBL-PBHICJAKSA-N
Isomeric SMILES CN1C(=O)C2=CC=CC=C2NC(=O)[C@@]13[C@H](O3)C4=CC=CC=C4
SMILES CN1C(=O)C2=CC=CC=C2NC(=O)C13C(O3)C4=CC=CC=C4
Canonical SMILES CN1C(=O)C2=CC=CC=C2NC(=O)C13C(O3)C4=CC=CC=C4
Appearance Solid powder
Description Cyclopenin, also known as NSC 114538 and NSC 604989, is an inhibitor of acetylcholinesterase (AChE; IC50 = 2.04 μM for human recombinant AChE).
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms NSC 604989; NSC-604989; NSC604989; NSC 114538; NSC-114538; NSC114538; Cyclopenin,
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19: Nover L, Luckner M. Mixed functional oxygenations during the biosynthesis of cyclopenin and cyclopenol, benzodiazepine alkaloids of penicillium cyclopium westling. Incorporation of molecular oxygen and NIH-shift. FEBS Lett. 1969 Jun;3(4):292-296. PubMed PMID: 11947032.
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PubChem Compound 271117
Last Modified Nov 11 2021
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